Cas no 1006457-27-7 (4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid)
1006457-27-7 structure
Product Name:4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid
CAS No:1006457-27-7
MF:C7H9BrN2O2
MW:233.062560796738
MDL:MFCD04970197
CID:3059519
PubChem ID:19620844
Update Time:2025-04-21
4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid
- AKOS000310543
- 1006457-27-7
- CS-0264322
- 966-732-6
- MFCD04970197
- GQB45727
- STK349740
- EN300-92588
- BBL040024
- 4-bromo-2-propylpyrazole-3-carboxylic acid
- 4-bromo-1-propyl-1H-pyrazole-5-carboxylicacid
-
- MDL: MFCD04970197
- Inchi: 1S/C7H9BrN2O2/c1-2-3-10-6(7(11)12)5(8)4-9-10/h4H,2-3H2,1H3,(H,11,12)
- InChI Key: QOCXHKFQTVHNJS-UHFFFAOYSA-N
- SMILES: BrC1C=NN(C=1C(=O)O)CCC
Computed Properties
- Exact Mass: 231.98474Da
- Monoisotopic Mass: 231.98474Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 356.2±27.0 °C at 760 mmHg
- Flash Point: 169.2±23.7 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483697-1g |
4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid |
1006457-27-7 | 97% | 1g |
$262 | 2022-06-14 | |
| Chemenu | CM483697-5g |
4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid |
1006457-27-7 | 97% | 5g |
$779 | 2022-06-14 | |
| abcr | AB499422-250 mg |
4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid |
1006457-27-7 | 250MG |
€195.90 | 2022-03-01 | ||
| abcr | AB499422-500 mg |
4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid |
1006457-27-7 | 500MG |
€232.80 | 2022-03-01 | ||
| abcr | AB499422-1 g |
4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid |
1006457-27-7 | 1g |
€257.30 | 2022-03-01 | ||
| abcr | AB499422-5 g |
4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid |
1006457-27-7 | 5g |
€577.50 | 2022-03-01 | ||
| abcr | AB499422-10 g |
4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid |
1006457-27-7 | 10g |
€909.90 | 2022-03-01 | ||
| Enamine | EN300-92588-0.05g |
4-bromo-1-propyl-1H-pyrazole-5-carboxylic acid |
1006457-27-7 | 95% | 0.05g |
$36.0 | 2023-09-01 | |
| Enamine | EN300-92588-0.1g |
4-bromo-1-propyl-1H-pyrazole-5-carboxylic acid |
1006457-27-7 | 95% | 0.1g |
$52.0 | 2023-09-01 | |
| Enamine | EN300-92588-0.25g |
4-bromo-1-propyl-1H-pyrazole-5-carboxylic acid |
1006457-27-7 | 95% | 0.25g |
$76.0 | 2023-09-01 |
4-Bromo-1-propyl-1H-pyrazole-5-carboxylic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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